Cas no 1337728-80-9 (3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol)

• Product Name: 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol
• CAS No: 1337728-80-9
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 5912176
• PubChem ID: 130059741
• Update Time: 2025-10-20

3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol
• EN300-1644167
• 1337728-80-9

• Inchi： 1S/C9H10ClF2NO/c10-7-3-1-6(2-4-7)8(13)9(11,12)5-14/h1-4,8,14H,5,13H2
• InChI Key： CFESUAFICSRXBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(CO)(F)F)N

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol

Comprehensive Analysis of 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol (CAS No. 1337728-80-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol (CAS No. 1337728-80-9) has emerged as a compound of significant interest. This fluorinated amino alcohol derivative is characterized by its unique structural features, including a 4-chlorophenyl group and difluoromethyl moiety, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly focusing on this compound due to its versatility in synthetic chemistry and its role as a building block for more complex molecules.

The molecular structure of 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol combines several pharmacophoric elements that are highly relevant in modern medicinal chemistry. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of potential bioactive compounds. Recent studies have explored its utility in creating novel enzyme inhibitors and receptor modulators, addressing current challenges in therapeutic development.

From a synthetic perspective, the preparation of CAS No. 1337728-80-9 involves sophisticated fluorination techniques and asymmetric synthesis methods. The incorporation of difluoro groups into organic molecules has become a hot topic in chemical research, as these modifications often enhance metabolic stability and bioavailability. This aligns with the growing demand for fluorinated pharmaceuticals, which currently represent about 20-30% of all FDA-approved drugs.

The 4-chlorophenyl moiety in this compound deserves special attention, as aromatic chlorination is known to influence both the physical properties and biological activity of molecules. In the context of structure-activity relationship (SAR) studies, this feature makes 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol particularly interesting for researchers investigating molecular recognition and binding affinity in drug design.

Recent advancements in high-throughput screening technologies have increased the demand for specialized chemical building blocks like CAS No. 1337728-80-9. Pharmaceutical companies and academic laboratories are actively searching for novel scaffolds that can accelerate their drug discovery programs. This compound's balanced lipophilicity and potential for hydrogen bonding make it attractive for developing CNS-active compounds and other therapeutic agents.

In material science applications, the difluoropropanol structure of this compound offers interesting possibilities for creating advanced polymeric materials with unique properties. The combination of fluorine atoms and hydroxyl groups can influence material characteristics such as thermal stability, surface energy, and chemical resistance, which are critical parameters in specialty material development.

Quality control and analytical characterization of 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing emphasis on quality by design (QbD) principles in chemical manufacturing further underscores the importance of reliable analytical methods for compounds like CAS No. 1337728-80-9.

From an environmental perspective, researchers are investigating the green chemistry aspects of synthesizing and utilizing fluorinated compounds like 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol. The development of more sustainable fluorination methods and the assessment of environmental fate for such molecules represent important areas of current research, addressing concerns about persistent organic pollutants.

The commercial availability of CAS No. 1337728-80-9 from specialty chemical suppliers has facilitated its adoption in various research programs. However, challenges remain in scaling up production while maintaining cost-effectiveness and purity standards. These considerations are particularly relevant given the increasing regulatory scrutiny on pharmaceutical impurities and the need for robust supply chain management in the chemical industry.

Future research directions for 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol may include exploration of its chiral applications, as the stereochemistry of such amino alcohol derivatives can significantly impact their biological activity. Additionally, the compound's potential in prodrug design and targeted drug delivery systems represents promising avenues for investigation, aligning with current trends in personalized medicine.

In conclusion, 3-amino-3-(4-chlorophenyl)-2,2-difluoropropan-1-ol (CAS No. 1337728-80-9) stands as a compelling example of how strategically designed small molecules can address multiple challenges in contemporary chemical research. Its unique structural features and synthetic versatility position it as a valuable tool for scientists working at the intersection of medicinal chemistry, material science, and chemical biology. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow significantly.